Cas no 1246529-32-7 (MPI-0479605)

• Product Name: MPI-0479605
• CAS No: 1246529-32-7
• MF: C₂₂H₂₉N₇O
• MW: 407.511963605881
• MDL: MFCD28099811
• CID: 2201052
• PubChem ID: 46909588
• Update Time: 2025-11-01

MPI-0479605 Chemical and Physical Properties

Names and Identifiers

• MPI-0479605
• 9H-​Purine-​2,​6-​diamine, N6-​cyclohexyl-​N2-​[2-​methyl-​4-​(4-​morpholinyl)​phenyl]​-
• N6-Cyclohexyl-N2-[2-methyl-4-(4-morpholinyl)phenyl]-9H-purine-2,6-diamine
• AKOS027289040
• MPI0479605
• 1246529-32-7
• BRD-K45551181-001-01-3
• N6-CYCLOHEXYL-N2-[2-METHYL-4-(MORPHOLIN-4-YL)PHENYL]-9H-PURINE-2,6-DIAMINE
• MPI 0479605
• N~-6~-cyclohexyl-N~2~-[2-methyl-4-(morpholin-4-yl)phenyl]-9H-purine-2,6-diamine
• BCP27897
• BDBM50386816
• DA-46740
• NCGC00386327-02
• SB19447
• AC-33011
• 6-N-cyclohexyl-2-N-(2-methyl-4-morpholin-4-ylphenyl)-7H-purine-2,6-diamine
• OVJBNYKNHXJGSA-UHFFFAOYSA-N
• BRD-K45551181-001-02-1
• NCGC00386327-03
• MFCD28099811
• CCG-268735
• CHEMBL2047943
• n6-cyclohexyl-n2-(2-methyl-4-morpholino-phenyl)-9h-purine-2,6-diamine
• US11208696, Example 1
• BDBM532282
• HMS3653P07
• HMS3740O21
• WZB52932
• SCHEMBL2946927
• CS-4665
• GTPL9399
• C22H29N7O
• SW220076-1
• BRD-K45551181-001-03-9
• MPI-0479605?
• WITJ0018D
• AKOS026750424
• S7488
• HY-12660
• N6-cyclohexyl-N2-[2-methyl-4-(morpholin-4-yl)phenyl]-7H-purine-2,6-diamine
• EX-A1092
• N6-Cyclohexyl-N2-(2-methyl-4-morpholinophenyl)-9H-purine-2,6-diamine
• MPI-0479605 hydrochloride

• MDL： MFCD28099811
• Inchi： InChI=1S/C22H29N7O/c1-15-13-17(29-9-11-30-12-10-29)7-8-18(15)26-22-27-20-19(23-14-24-20)21(28-22)25-16-5-3-2-4-6-16/h7-8,13-14,16H,2-6,9-12H2,1H3,(H3,23,24,25,26,27,28)
• InChI Key： OVJBNYKNHXJGSA-UHFFFAOYSA-N
• SMILES： CC(C=C(N1CCOCC1)C=C2)=C2NC3=NC4=C(N=CN4)C(NC5CCCCC5)=N3

Computed Properties

• Exact Mass: 407.24335857g/mol
• Monoisotopic Mass: 407.24335857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 91Ų

Experimental Properties

• Density: 1.318±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.1E-4 g/L) (25 ºC),

MPI-0479605 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on MPI-0479605

Comprehensive Overview of MPI-0479605 (CAS No. 1246529-32-7): Mechanism, Applications, and Research Insights

MPI-0479605 (CAS No. 1246529-32-7) is a small-molecule compound that has garnered significant attention in biomedical research due to its potential therapeutic applications. As a selective inhibitor targeting specific kinase pathways, this compound is being investigated for its role in modulating cellular processes implicated in inflammation, oncology, and metabolic disorders. Researchers are particularly interested in its structure-activity relationship (SAR) and pharmacokinetic properties, which make it a promising candidate for drug development.

The molecular structure of MPI-0479605 features a unique scaffold optimized for high binding affinity and selectivity. Its CAS registry number (1246529-32-7) is frequently searched in chemical databases like PubChem and SciFinder, reflecting its relevance in preclinical studies. Current trends show growing interest in kinase inhibitors and targeted therapies, aligning with the compound's mechanism of action. Users often inquire about its solubility, stability, and in vitro/in vivo efficacy, which are critical for translational research.

In the context of cancer immunotherapy and autoimmune diseases, MPI-0479605 has demonstrated inhibitory effects on key signaling pathways such as JAK/STAT or MAPK, though its exact targets remain under investigation. This aligns with the surge in searches for "precision medicine" and "personalized treatment options". The compound's IC50 values and selectivity profiles are frequently compared to benchmark inhibitors in peer-reviewed journals, highlighting its competitive edge.

From a technical perspective, MPI-0479605 exhibits favorable ADME (Absorption, Distribution, Metabolism, Excretion) characteristics, as evidenced by its bioavailability in rodent models. Researchers also explore its potential in combination therapies, a hot topic in oncology forums. Questions like "How does MPI-0479605 compare to FDA-approved kinase inhibitors?" or "What are the latest clinical trial results for MPI-0479605?" dominate academic discussions, underscoring its translational potential.

Beyond therapeutics, MPI-0479605 serves as a valuable chemical probe for studying kinase-dependent cellular mechanisms. Its patent status and synthetic routes are often scrutinized by medicinal chemists, with optimization efforts focusing on reducing off-target effects. The compound's crystal structure and binding mode have been elucidated through X-ray crystallography, providing insights for rational drug design.

Environmental and safety profiles of MPI-0479605 are also critical considerations. Recent publications address its cytotoxicity thresholds and metabolic stability in human liver microsomes, addressing common queries about its suitability for long-term studies. As the demand for high-throughput screening compounds rises, CAS 1246529-32-7 remains a reference molecule in kinase-focused assays.

In summary, MPI-0479605 represents a multifaceted research tool with implications across drug discovery and molecular biology. Its mechanistic novelty and therapeutic versatility continue to drive innovation, making it a staple in both academic and industrial laboratories. Future directions may include biomarker development and patient stratification strategies, further cementing its role in next-generation therapeutics.